beta-Mercaptoethanol

• CAS No.: 60-24-2
• Product Name: beta-Mercaptoethanol
• Molecular Formula: C2H6OS; HSCH2CH2OH; C2H6OS
• Molecular Weight: 78.14 g/mol
• IUPAC Name: 2-sulfanylethanol
• Standard InChI: InChI=1S/C2H6OS/c3-1-2-4/h3-4H,1-2H2
• Standard InChIKey: DGVVWUTYPXICAM-UHFFFAOYSA-N
• SMILES: C(CS)O
• Canonical SMILES: C(CS)O
• Boiling Point: 315 to 316 °F at 742 mm Hg (decomposes) (NTP, 1992); 158 °C; 158.0 °C; Decomp at bp 157-158 °C, 742 mm Hg; 157 °C
• Colorform: Water-white mobile liquid
• Density: 1.1143 at 68 °F (NTP, 1992); 1.1143 at 20 °C/4 °C; Relative density (water = 1): 1.1; 1.114-1.120 (20°)
• Flash Point: 165 °F (NFPA, 2010); 165 °F (74 °C) (open cup); 74 °C o.c.
• Melting Point: -148 °F (NTP, 1992); < 25 °C
• Physical Description: Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear colourless liquid; Very unpleasant odou
• Description: Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption.; Mercaptoethanol is a primary alcohol and an alkanethiol.; A water-soluble thiol derived from hydrogen sulfide and ethanol. It is used as a reducing agent for disulfide bonds and to protect sulfhydryl groups from oxidation.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 1000000 mg/L; 12.80 M; Miscible with alcohol, ether, and benzene /Pure liquid/; Miscible in most organic solvents.; Miscible in water; Solubility in water: miscible; Practically insoluble or insoluble in water; Soluble (in ethanol)
• Synonyms: 1-Hydroxy-2-mercaptoethane; 1-Mercapto-2-hydroxyethane; 2-Hydroxy-1-ethanethiol; 2-Hydroxyethanethiol; 2-Hydroxyethyl Mercaptan; 2-ME; 2-Mercapto-1-ethanol; 2-Mercaptoethanol; 2-Mercaptoethyl Alcohol; 2-Sulfanylethanol; Hydroxyethyl Mercaptan; Mercap
• Vapor Density: 2.69 (NTP, 1992) (Relative to Air); 2.69 (Air = 1); Relative vapor density (air = 1): 2.7 (calculated)
• Vapor Pressure: 1 mm Hg at 68 °F (NTP, 1992); 1.76 mmHg; 1.756 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 0.13
• PubChem Compound: 1567
• Last Modified: Nov 11 2021